2-(6-Methyl-1,3-benzodioxol-5-yl)ethanol

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 2-(6-methyl-1,3-benzodioxol-5-yl)ethanol
• InChI: InChI=1S/C10H12O3/c1-7-4-9-10(13-6-12-9)5-8(7)2-3-11/h4-5,11H,2-3,6H2,1H3
• InChI Key: RVNHFIWOKMANJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1CCO)OCO2

Description

2-(6-Methyl-1,3-benzodioxol-5-yl)ethanol is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.9 g of 5-(2-benzyloxyethyl)-6-methyl-1,3-benzodioxole was dissolved in 80 ml of ethanol. 0.2 g of 10% palladium/carbon (containing 50% water) and 4 ml of acetic acid were added thereto and the catalytic reduction was conducted under 3 atm/cm2 for 1 h. After removing palladium/carbon, ethanol was distilled off and the product was purified according to silica gel column chromatography (ethyl acetate/hexane=2:3) to obtain 1.0 g of the intended compound in the form of a faint yellow oil.